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Compound of Interest

Compound Name: Estradiol undecylate-13C3

Cat. No.: B12416309

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, key
characteristics, and a representative experimental application of Estradiol Undecylate-13C3.
This isotopically labeled version of estradiol undecylate serves as a critical tool in metabolism,
metabolomics, and clinical mass spectrometry applications, primarily as an internal standard for
the accurate quantification of estradiol undecylate and its metabolites.

Commercial Availability

Estradiol Undecylate-13C3 is available from several specialized chemical suppliers. The

product is typically intended for research use only. Below is a summary of offerings from key
suppliers.
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CAS Molecular .
. Product Molecular . Chemical
Supplier Number Weight ( . Notes
Name Formula Purity
(Labeled) g/mol )
Estradiol
MedChem 2482467- C2613C3Haa Stable
undecylate 443.64 >98% )
Express 27-4 Os isotope.[1]
-13C3
) Estradiol Sold as a
Cambridge
undecanoa neat
Isotope 2482467- C26*C3Haa S
] te (2,3,4- 443.64 95% individual
Laboratorie 27-4 O3
13Cs, 98%) compound.
s, Inc.
CP 95% [2][3]
ESTRADIO
L
UNDECAN
OATE Provided
(2,3,4- as a
_ Not Not Not L
Eurisotop 13C3, N N N 95% solution in
specified specified specified
98%) CP methanol.
95% 100 [4]
UG/ML IN
METHANO
L
Physicochemical Properties
Property Value Source
Unlabeled CAS Number 3571-53-7 [2][3]
17B-Estradiol-13C3
Undecanoate, 3,17[3-
Synonyms Dihydroxy-1,3,5,(10)- [2][3]
estratriene-[13C3]
undecanoate
Store in freezer (-20°C).
Storage Temperature ) [2][3]
Protect from light.
© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/figure/Schematic-illustration-of-the-different-estrogen-signaling-pathways-Genomic-ER-pathway_fig1_264503274
https://isotope.com/steroids-and-hormones/estradiol-undecanoate-2-3-4-13c3-clm-10404-0001
https://isotope.com/estradiol-undecanoate-2-3-4-13c3-clm-10404-group
https://www.eurisotop.com/estradiol-undecanoate-234-13c3-98-cp-95-100-ugml-methanol
https://isotope.com/steroids-and-hormones/estradiol-undecanoate-2-3-4-13c3-clm-10404-0001
https://isotope.com/estradiol-undecanoate-2-3-4-13c3-clm-10404-group
https://isotope.com/steroids-and-hormones/estradiol-undecanoate-2-3-4-13c3-clm-10404-0001
https://isotope.com/estradiol-undecanoate-2-3-4-13c3-clm-10404-group
https://isotope.com/steroids-and-hormones/estradiol-undecanoate-2-3-4-13c3-clm-10404-0001
https://isotope.com/estradiol-undecanoate-2-3-4-13c3-clm-10404-group
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Quantification of Estradiol in
Human Serum using LC-MS/MS with Estradiol
Undecylate-13C3 as an Internal Standard

This protocol outlines a representative method for the quantification of endogenous estradiol in
human serum samples. Estradiol Undecylate-13C3 serves as an internal standard to correct
for matrix effects and variations during sample preparation and analysis.

1. Materials and Reagents

o Estradiol Undecylate-13C3

o Estradiol (unlabeled standard)

e Human serum (drug-free)

o Acetonitrile (LC-MS grade)

o Methanol (LC-MS grade)

o Water (LC-MS grade)

e Formic acid

e Solid Phase Extraction (SPE) cartridges (e.g., C18)
2. Preparation of Standards and Quality Controls

« Internal Standard (IS) Stock Solution: Prepare a 1 mg/mL stock solution of Estradiol
Undecylate-13C3 in methanol.

» IS Working Solution: Dilute the IS stock solution with methanol:water (50:50, v/v) to a final
concentration of 10 ng/mL.

» Calibration Standards: Prepare a series of calibration standards by spiking known
concentrations of unlabeled estradiol into drug-free human serum.
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Quality Control (QC) Samples: Prepare QC samples at low, medium, and high
concentrations of estradiol in drug-free human serum.

. Sample Preparation (Solid Phase Extraction)

Thaw serum samples, calibration standards, and QC samples on ice.

To 200 pL of each sample, add 20 uL of the IS working solution (10 ng/mL Estradiol
Undecylate-13C3).

Vortex mix for 30 seconds.

Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the sample onto the SPE cartridge.

Wash the cartridge with 1 mL of 10% methanol in water.

Elute the analytes with 1 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.

. LC-MS/MS Analysis

Liguid Chromatography (LC):

o Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 pm)

Mobile Phase A: 0.1% Formic acid in water

[e]

Mobile Phase B: 0.1% Formic acid in acetonitrile

o

[¢]

Gradient: A suitable gradient to separate estradiol from other endogenous components.

Flow Rate: 0.3 mL/min

[e]

[e]

Injection Volume: 5 pL
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e Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI), negative mode.
o Multiple Reaction Monitoring (MRM) Transitions:
» Estradiol: Monitor appropriate precursor and product ion transitions.

» Estradiol-13C3 (from hydrolyzed IS): Monitor the corresponding mass-shifted
transitions. The exact m/z values will depend on the fragmentation of the de-esterified
labeled estradiol.

o Optimize MS parameters (e.g., collision energy, declustering potential) for maximum
sensitivity.

5. Data Analysis
 Integrate the peak areas for both estradiol and the Estradiol-13C3 internal standard.
o Calculate the peak area ratio (Estradiol / Estradiol-13C3 IS).

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

o Determine the concentration of estradiol in the unknown samples by interpolating their peak
area ratios from the calibration curve.

Visualizations
Experimental Workflow

Sample Preparation Analysis
Add Estradiol Solid Phase i
[Serum Sample )—»[ undecylate-13C3 (1S) Extraction (SPE) ]—»[ Evaporate H Reconstitute [ LC-MS/MS Analysis H Data Processing H Quantification ]

Click to download full resolution via product page
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Caption: Workflow for Estradiol Quantification.

Estradiol Sighaling Pathway

Estradiol, the active hormone released from estradiol undecylate, exerts its biological effects

primarily through two pathways: a genomic (classical) pathway and a non-genomic (rapid)
pathway.
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Caption: Simplified Estradiol Signaling Pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Availability and Technical Guide for
Estradiol Undecylate-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12416309#commercial-availability-of-estradiol-
undecylate-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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